Cas no 2137563-76-7 (N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide)
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide
- N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide
- 2137563-76-7
- 2137036-97-4
- EN300-718797
- EN300-377012
- 3-methyl-N-{[(1r,3r)-3-bromocyclobutyl]methyl}butanamide
- EN300-377054
- 2137066-31-8
-
- Inchi: 1S/C10H18BrNO/c1-7(2)3-10(13)12-6-8-4-9(11)5-8/h7-9H,3-6H2,1-2H3,(H,12,13)
- InChI Key: IISLDBVKQVDXQL-UHFFFAOYSA-N
- SMILES: BrC1CC(CNC(CC(C)C)=O)C1
Computed Properties
- Exact Mass: 247.05718g/mol
- Monoisotopic Mass: 247.05718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.1Ų
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-718797-0.05g |
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide |
2137563-76-7 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-718797-0.1g |
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide |
2137563-76-7 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-718797-0.25g |
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide |
2137563-76-7 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-718797-0.5g |
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide |
2137563-76-7 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-718797-1.0g |
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide |
2137563-76-7 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-718797-2.5g |
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide |
2137563-76-7 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-718797-5.0g |
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide |
2137563-76-7 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-718797-10.0g |
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide |
2137563-76-7 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide
Research Brief on N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide (CAS: 2137563-76-7): Recent Advances and Applications
N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide (CAS: 2137563-76-7) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief provides an overview of the latest studies, synthesis methods, and biological activities associated with this compound, highlighting its significance in drug discovery and development.
Recent literature indicates that N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide serves as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromocyclobutyl moiety and the amide linkage, make it a versatile scaffold for designing compounds with potential pharmacological properties. Studies have explored its role in modulating specific biological targets, such as enzymes and receptors, which are implicated in various diseases.
One of the most notable findings is the compound's application in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with cancer and inflammatory diseases. Researchers have demonstrated that derivatives of N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide exhibit inhibitory activity against certain kinases, suggesting its potential as a lead compound for anticancer therapies. Further optimization of its structure could enhance selectivity and efficacy.
In addition to its role in kinase inhibition, recent studies have investigated the compound's pharmacokinetic properties. Preliminary data indicate moderate bioavailability and metabolic stability, which are essential for its development as a drug candidate. However, challenges such as solubility and toxicity profiles need to be addressed through structural modifications and formulation strategies.
The synthesis of N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide has also been refined in recent years. Advanced synthetic routes, including catalytic methods and green chemistry approaches, have been employed to improve yield and reduce environmental impact. These advancements not only facilitate large-scale production but also align with the growing emphasis on sustainable pharmaceutical manufacturing.
Despite the promising findings, further research is required to fully elucidate the compound's mechanism of action and therapeutic potential. Ongoing studies are focusing on in vivo models to validate its efficacy and safety. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, N-[(3-bromocyclobutyl)methyl]-3-methylbutanamide represents a promising candidate in the field of medicinal chemistry. Its multifaceted applications, from kinase inhibition to drug intermediate synthesis, underscore its value in advancing therapeutic innovations. Continued research and development will be crucial to unlocking its full potential and addressing the remaining challenges in drug design and delivery.
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